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Compound of Interest

Compound Name: Pigment Violet 2

Cat. No.: B1143388 Get Quote

This guide provides a comprehensive performance comparison of Pigment Violet 2 against a

key alternative, Pigment Violet 23, across various polymer systems, including Polyvinyl

Chloride (PVC), Polyethylene (PE), and Polypropylene (PP). The information is curated for

researchers, scientists, and drug development professionals to facilitate informed decisions in

material selection. All quantitative data is summarized in structured tables, and detailed

experimental methodologies for key performance indicators are provided.

Overview of Pigment Violet 2 and Alternatives
Pigment Violet 2, a Rhodamine B lake pigment, is known for its bright, reddish-violet shade

and good color strength.[1] However, its performance, particularly in terms of heat and light

stability, can be a limiting factor in certain polymer processing applications.

A primary alternative is Pigment Violet 23, a dioxazine violet, which is recognized for its

exceptional high tinting strength, and excellent light and weather fastness.[2][3][4][5][6] This

guide will delve into a direct comparison of these two pigments.

Quantitative Performance Data
The following tables summarize the key performance indicators of Pigment Violet 2 and

Pigment Violet 23 in different polymer systems based on available technical data. It is

important to note that test conditions may vary between different data sources, and this should

be taken into consideration when making direct comparisons.
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Table 1: General and Thermal Properties

Property Pigment Violet 2 Pigment Violet 23 Test Method

Chemical Class Rhodamine Lake Dioxazine -

C.I. Name Pigment Violet 2 Pigment Violet 23 -

CAS No. 1326-04-1 6358-30-1 -

Heat Resistance (°C) 160[1][7]
250 - 280 (in

Polyolefins)[2][8][3][4]
DIN 53772

Table 2: Lightfastness and Resistance Properties in PVC

Property Pigment Violet 2 Pigment Violet 23 Test Method

Lightfastness (Blue

Wool Scale, 1-8)
4[1] 7-8[8][4] ISO 105-B02

Migration Resistance

(Grey Scale, 1-5)
-

4 (poor in flexible

PVC)[8][4]
DIN 54002

Acid Resistance (Grey

Scale, 1-5)
3[1] 5[3] DIN EN ISO 787-4

Alkali Resistance

(Grey Scale, 1-5)
3[1] 5[3] DIN EN ISO 787-8

Table 3: Performance in Polyolefins (PE, PP)
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Property Pigment Violet 2 Pigment Violet 23 Test Method

Recommended for PE Yes Yes[2][5] -

Recommended for PP Yes[1] Yes[2][5] -

Heat Stability in

PE/PP (°C)
~160 280[2] DIN 53772

Lightfastness in

PE/PP (Blue Wool

Scale)

- 7[8] ISO 105-B02

Warpage in HDPE -
Can cause warpage

and deformation[4]
-

Experimental Protocols
Detailed methodologies for key experiments are crucial for accurate and reproducible

performance evaluation. The following are outlines of standard testing protocols.

Heat Stability Test (Based on DIN 53772)
This test evaluates the resistance of the pigment to thermal degradation during polymer

processing.

Preparation of Test Specimen: A mixture of the polymer (e.g., PVC, PE, or PP) and the

pigment at a specified concentration (e.g., 0.1% for full shade) is prepared.

Processing: The mixture is processed through an injection molding machine or a two-roll mill

at a series of increasing temperatures.

Evaluation: The color of the processed polymer at each temperature is compared to a

standard. The heat stability is the highest temperature at which no significant color change is

observed.

Lightfastness Test (Based on ISO 105-B02)
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This method assesses the resistance of the pigmented polymer to fading when exposed to

light.

Specimen Preparation: A flat specimen of the pigmented polymer is prepared.

Exposure: The specimen is exposed to a xenon arc lamp, which simulates natural sunlight,

for a specified duration. A portion of the specimen is masked to serve as an unexposed

reference.

Evaluation: The color difference between the exposed and unexposed areas is evaluated

against the Blue Wool Scale, where 8 indicates excellent lightfastness and 1 indicates very

poor lightfastness.

Migration Resistance Test (Based on DIN 54002)
This test determines the tendency of a pigment to migrate from a colored polymer into a

material in contact with it.

Sample Preparation: A sample of the pigmented flexible PVC is brought into contact with a

white, unpigmented PVC sheet.

Test Conditions: The composite sample is subjected to a specified pressure and temperature

for a defined period.

Assessment: The degree of staining on the white PVC sheet is assessed using a 5-step grey

scale, where 5 represents no migration and 1 represents severe migration.

Mandatory Visualizations
Chemical Structure Comparison
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Chemical Class Comparison

General Structure General Structure

Pigment Violet 2
(Rhodamine Lake)

Xanthene Ring System Lake Formation with Metal Salt

Pigment Violet 23
(Dioxazine)

Dioxazine Core Carbazole Groups

Click to download full resolution via product page

Caption: General chemical structures of Pigment Violet 2 and 23.

Experimental Workflow for Pigment Performance
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Pigment Performance Evaluation Workflow

Start: Select Pigment and Polymer

Material Preparation:
- Dry polymer resin

- Weigh pigment and polymer

Compounding:
- Mix pigment and polymer

 (e.g., two-roll mill, extruder)

Specimen Preparation:
- Injection molding

- Compression molding

Performance Testing

Heat Stability
(DIN 53772)

Thermal Stress

Lightfastness
(ISO 105-B02)

Light Exposure

Migration Resistance
(DIN 54002)

Contact with PVC

Data Analysis and Comparison

End: Performance Report

Click to download full resolution via product page

Caption: General workflow for evaluating pigment performance in polymers.
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Logical Relationship: Pigment Selection Guide
Caption: Decision logic for selecting between PV2 and PV23.

Conclusion
The selection between Pigment Violet 2 and Pigment Violet 23 is highly dependent on the

specific requirements of the polymer system and the end-use application.

Pigment Violet 2 offers a bright, reddish-violet shade and can be a cost-effective option for

applications with lower heat and light stability requirements.

Pigment Violet 23 provides significantly higher heat stability and lightfastness, making it

suitable for a wider range of demanding applications in various polymers. However, its

potential to cause warpage in crystalline polymers like HDPE and its poor migration

resistance in flexible PVC should be carefully considered.

This guide provides a foundational benchmark for these two pigments. It is recommended to

conduct specific testing based on the outlined experimental protocols to ensure the chosen

pigment meets the precise performance criteria of your application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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